Cas no 140398-56-7 (1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyrimidinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyrimidinyl)-
• CAS No: 140398-56-7
• MF: C₁₅H₂₂N₄O
• MW: 274.361382961273
• CID: 1291595
• Update Time: 2024-08-04

1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyrimidinyl)-

• Inchi： 1S/C15H22N4O/c1-3-4-5-6-7-9-13-12(2)18-19(14(13)20)15-16-10-8-11-17-15/h8,10-11,20H,3-7,9H2,1-2H3
• InChI Key： XURZVYWPXLVTGS-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(O)=C(CCCCCCC)C(C)=N1

Computed Properties

• Exact Mass: 274.17956

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 473.4±37.0 °C(Predicted)
• PSA: 63.83
• pka: 10.14±0.50(Predicted)